1-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(4-morpholinyl)-2-oxoethanone

• IUPAC Name: 1-[1-[(4-fluorophenyl)methyl]indol-3-yl]-2-morpholin-4-ylethane-1,2-dione
• InChI: InChI=1S/C21H19FN2O3/c22-16-7-5-15(6-8-16)13-24-14-18(17-3-1-2-4-19(17)24)20(25)21(26)23-9-11-27-12-10-23/h1-8,14H,9-13H2
• InChI Key: IFQFXJACQOHJFL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C(=O)C2=CN(C3=CC=CC=C32)CC4=CC=C(C=C4)F
• Molecular Formula: C21H19FN2O3
• Molecular Weight: 366.4 g/mol

Description

1-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(4-morpholinyl)-2-oxoethanone is a chemical compound that has gained attention in the scientific community due to its potential in the field of medicinal chemistry. This compound, also known as ABT-639, has been studied for its ability to act as a selective inhibitor of T-type calcium channels. In

Mechanism of Action

1-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(4-morpholinyl)-2-oxoethanone acts as a selective inhibitor of T-type calcium channels, which are involved in the regulation of neuronal excitability and neurotransmitter release. By inhibiting T-type calcium channels, 1-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(4-morpholinyl)-2-oxoethanone reduces calcium influx into cells, leading to a decrease in neuronal excitability and neurotransmitter release. This mechanism of action is thought to underlie the antiepileptic and analgesic effects of 1-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(4-morpholinyl)-2-oxoethanone.
Biochemical and Physiological Effects:
1-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(4-morpholinyl)-2-oxoethanone has been shown to reduce seizure activity in animal models of epilepsy, suggesting its potential use as an antiepileptic. Additionally, 1-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(4-morpholinyl)-2-oxoethanone has been shown to reduce neuropathic pain in animal models, suggesting its potential use as an analgesic. Furthermore, 1-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(4-morpholinyl)-2-oxoethanone has been studied for its potential use in cancer therapy, as T-type calcium channels have been implicated in cancer cell proliferation and survival.

Advantages and Limitations for Lab Experiments

One advantage of 1-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(4-morpholinyl)-2-oxoethanone is its selectivity for T-type calcium channels, which allows for more precise targeting of these channels compared to non-selective calcium channel blockers. Additionally, 1-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(4-morpholinyl)-2-oxoethanone has shown to be effective in reducing seizures and neuropathic pain in animal models, suggesting its potential use in the treatment of these conditions. However, one limitation of 1-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(4-morpholinyl)-2-oxoethanone is its limited bioavailability, which may limit its effectiveness in vivo.

Future Directions

For research on 1-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(4-morpholinyl)-2-oxoethanone include further studies on its potential use in the treatment of epilepsy, neuropathic pain, and cancer. Additionally, further studies on the pharmacokinetics and pharmacodynamics of 1-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(4-morpholinyl)-2-oxoethanone are needed to better understand its effectiveness in vivo. Furthermore, studies on the potential side effects and toxicity of 1-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(4-morpholinyl)-2-oxoethanone are needed to ensure its safety for use in humans. Overall, 1-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(4-morpholinyl)-2-oxoethanone has shown promising potential in the field of medicinal chemistry, and further research is needed to fully understand its therapeutic potential.

Scientific Research Applications

1-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(4-morpholinyl)-2-oxoethanone has been studied for its potential use in the treatment of various diseases such as epilepsy, neuropathic pain, and cancer. In preclinical studies, 1-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(4-morpholinyl)-2-oxoethanone has shown to be effective in reducing seizures in animal models of epilepsy. Additionally, 1-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(4-morpholinyl)-2-oxoethanone has been shown to reduce neuropathic pain in animal models, suggesting its potential use as an analgesic. Furthermore, 1-[1-(4-fluorobenzyl)-1H-indol-3-yl]-2-(4-morpholinyl)-2-oxoethanone has been studied for its potential use in cancer therapy, as T-type calcium channels have been implicated in cancer cell proliferation and survival.